(Z)-6,7-dichloro-3-(hydroxyimino)indolin-2-one
Overview
Description
“(Z)-6,7-dichloro-3-(hydroxyimino)indolin-2-one” is a derivative of indolin-2-one . Indolin-2-one derivatives have been synthesized and studied for their bioactive properties . They have been designed as acetylcholine esterase (AChE) inhibitors, which are used clinically to treat Alzheimer’s disease (AD) .
Synthesis Analysis
Indolin-2-one derivatives are synthesized by incorporating a 1-benzyl-1H-1,2,3-triazole moiety . The compounds are designed based on the structural feature of donepezil, a known AChE inhibitor . The synthesis of these derivatives involves condensing substituted indolin-2-ones and aldehydes or ketones in the presence of bases .Scientific Research Applications
Neuroprotection in Traumatic Brain Injury
NS309 has been shown to protect against experimental traumatic brain injury (TBI) through anti-inflammatory and immunomodulatory mechanisms . It reduces brain edema after TBI and attenuates TBI-induced deficits in neurological function . NS309 also decreases the number of neutrophils, lymphocytes, and microglia cells, and reduces the levels of pro-inflammatory cytokines .
Regulation of Inflammatory Cells
NS309 inhibits TBI-induced activation of inflammatory cells . It decreases the number of neutrophils, lymphocytes, and microglia cells, with no effect on astrocytes . NS309 also markedly decreases the levels of pro-inflammatory cytokines and chemokines, but increases the levels of anti-inflammatory cytokines .
Modulation of SK Channels
NS309 is a potent modulator of small-conductance Ca2±activated K+ (SK) channels . It enhances SK channel activity through allosteric modulation . Changes of protein conformation in close proximity to the PIP2 binding site induced by NS309 can effectively enhance the interaction between the protein and PIP2 to potentiate channel activity .
Treatment of Neurodegenerative Diseases
Activation of SK channels by small molecules like NS309 in the nucleus accumbens region of the brain could help treat alcohol addiction . Administration of positive SK channel modulators is beneficial in animal models of neurodegenerative diseases, such as ataxia .
Protection Against Spinal Cord Injury
NS309 has been shown to attenuate neuronal loss and neurological dysfunction after spinal cord injury . It reduces oxidative stress and regulates the levels of inflammatory cytokines after spinal cord injury . NS309 also preserves mitochondrial function and promotes mitochondrial .
Regulation of Inflammatory Cytokines
NS309 regulates the levels of inflammatory cytokines after spinal cord injury . It reduces the levels of pro-inflammatory cytokines and chemokines, but increases the levels of anti-inflammatory cytokines .
Mechanism of Action
Target of Action
NS309, also known as (Z)-6,7-dichloro-3-(hydroxyimino)indolin-2-one or NS-309, is a potent and selective activator of the Ca2±activated SK/IK potassium channels . These channels play important roles in the regulation of excitable cells in both the central nervous and cardiovascular systems .
Mode of Action
NS309 interacts with its targets, the SK/IK channels, by enhancing the stability of the channel’s open conformation that is induced by Ca2±CaM binding . This interaction increases the open probability of KCa3.1 of the WT channel by preventing its inner gate at V282 from closing .
Biochemical Pathways
The activation of SK/IK channels by NS309 has significant effects on inflammation-associated immune cells and cytokines. It regulates the TSG-6/NF-κB pathway after traumatic brain injury (TBI), leading to a decrease in the levels of pro-inflammatory cytokines (IL-1β, IL-6, and TNF-α) and chemokines (MCP-1, MIP-2, and RANTES), but an increase in the levels of anti-inflammatory cytokines (IL-4, IL-10, and TGF-β1) .
Result of Action
The activation of SK/IK channels by NS309 leads to a variety of molecular and cellular effects. For instance, it significantly reduces brain edema after TBI, attenuates TBI-induced deficits in neurological function, and reduces neuronal apoptosis . Immunohistochemistry results show that NS309 decreases the number of neutrophils, lymphocytes, and microglia cells .
properties
IUPAC Name |
6,7-dichloro-3-nitroso-1H-indol-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2N2O2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12-14/h1-2,11,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROBYKNONIPZMTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C(=C(N2)O)N=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10469821 |
Source
|
| Record name | NS309 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10469821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18711-16-5 |
Source
|
| Record name | NS309 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10469821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | NS309 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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